5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole
Overview
Description
5-(Dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole (DMPPMP) is a small molecule that has been used in a variety of scientific research applications due to its unique properties. This molecule has been found to have a wide range of biochemical and physiological effects, which has made it a valuable tool for research into a variety of topics.
Scientific Research Applications
5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole has been used in a variety of scientific research applications due to its unique properties. It has been used as a fluorescent probe for the study of proteins, and it has been used in the development of fluorescent sensors for metal ions and other analytes. It has also been used as a fluorescent label for the study of nucleic acid structures, and it has been used in the study of the structure and function of enzymes. Additionally, it has been used in the study of the structure and function of membrane proteins, and it has been used in the study of the structure and function of synthetic polymers systems.
Mechanism of Action
The mechanism of action of 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole is not yet fully understood. It is believed that the molecule interacts with proteins, metal ions, and other analytes by forming hydrogen bonds and electrostatic interactions. These interactions allow the molecule to bind to the target molecule and modulate its activity. Additionally, the molecule has been found to have a high degree of solubility in a variety of solvents, which allows it to be used in a variety of research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to have a variety of effects on proteins, metal ions, and other analytes. It has been found to modulate the activity of enzymes, and it has been found to interact with proteins and metal ions in a variety of ways. Additionally, it has been found to interact with nucleic acids, and it has been found to interact with synthetic polymers systems.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole in laboratory experiments include its high solubility in a variety of solvents, its ability to interact with a variety of analytes, and its ability to be used in a variety of research applications. Additionally, it is relatively easy to synthesize and is relatively inexpensive. The limitations of using this compound in laboratory experiments include its low stability in aqueous solutions and its potential toxicity.
Future Directions
The potential future directions for research involving 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole include further research into its mechanism of action, further research into its biochemical and physiological effects, further research into its potential applications in drug design, and further research into its potential applications in nanotechnology. Additionally, further research into its potential applications in biotechnology, such as in the development of fluorescent sensors, and further research into its potential applications in materials science, such as in the development of polymers, could be beneficial. Finally, further research into its potential applications in the development of diagnostics and therapeutics could be beneficial.
Synthesis Methods
The synthesis method for 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole involves the condensation of 4-(dimethylphosphoryl)-1-methyl-1H-pyrazole (DMPP) with 5-dimethoxymethyl-1-methyl-1H-pyrazole (DMMP). This is done in an aqueous solution with sodium bicarbonate as a base, and the resulting product is a white crystalline solid. The purity of the product can be determined by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole involves the reaction of 1-methyl-1H-pyrazole with dimethylphosphoryl chloride followed by the reaction of the resulting intermediate with formaldehyde and methanol.", "Starting Materials": [ "1-methyl-1H-pyrazole", "dimethylphosphoryl chloride", "formaldehyde", "methanol" ], "Reaction": [ "Step 1: React 1-methyl-1H-pyrazole with dimethylphosphoryl chloride in the presence of a base such as triethylamine to form 4-dimethylphosphoryl-1-methyl-1H-pyrazole.", "Step 2: React the intermediate from step 1 with formaldehyde and methanol in the presence of a catalyst such as p-toluenesulfonic acid to form 5-(dimethoxymethyl)-4-(dimethylphosphoryl)-1-methyl-1H-pyrazole." ] } | |
CAS RN |
2680534-48-7 |
Molecular Formula |
C9H17N2O3P |
Molecular Weight |
232.2 |
Purity |
95 |
Origin of Product |
United States |
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